Cas no 57183-08-1 ((5-(Benzyloxy)-4,6-dimethylpyridin-3-yl)methanol)

• Product Name: (5-(Benzyloxy)-4,6-dimethylpyridin-3-yl)methanol
• CAS No: 57183-08-1
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 1026153
• PubChem ID: 10083141
• Update Time: 2025-05-24

(5-(Benzyloxy)-4,6-dimethylpyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-(Benzyloxy)-4,6-dimethylpyridin-3-yl)methanol
• (4,6-dimethyl-5-phenylmethoxypyridin-3-yl)methanol
• DB-097301
• HWUCMHJWFIJOTF-UHFFFAOYSA-N
• DTXSID10435369
• SCHEMBL5664859
• (5-Benzyloxy-4,6-dimethyl-pyridin-3-yl)-methanol
• 57183-08-1
• DB-189747
• pyridine, 3-benzyloxy-5-hydroxymethyl-2,4-dimethyl-

• Inchi： 1S/C15H17NO2/c1-11-14(9-17)8-16-12(2)15(11)18-10-13-6-4-3-5-7-13/h3-8,17H,9-10H2,1-2H3
• InChI Key： HWUCMHJWFIJOTF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(C)=NC=C(CO)C=1C

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.4Ų

Additional information on (5-(Benzyloxy)-4,6-dimethylpyridin-3-yl)methanol

(5-(Benzyloxy)-4,6-dimethylpyridin-3-yl)methanol: A Comprehensive Overview of CAS No 57183-08-1

(5-(Benzyloxy)-4,6-dimethylpyridin-3-yl)methanol, commonly referred to by its CAS number 57183-08-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring with substituents that confer both stability and reactivity. Recent studies have highlighted its potential applications in drug development, particularly in the design of bioactive molecules with tailored pharmacokinetic properties.

The molecular structure of (5-(Benzyloxy)-4,6-dimethylpyridin-3-yl)methanol consists of a pyridine ring substituted at positions 4 and 6 with methyl groups and at position 5 with a benzyloxy group. The presence of these substituents not only influences the electronic properties of the molecule but also plays a crucial role in its solubility and bioavailability. Researchers have recently explored the impact of these substituents on the compound's interaction with biological systems, revealing promising results in terms of its ability to act as a scaffold for drug design.

One of the most notable advancements in the study of CAS No 57183-08-1 involves its synthesis and optimization. Traditional methods for synthesizing this compound often involved multi-step reactions with low yields, making it challenging to produce on a large scale. However, recent breakthroughs have introduced more efficient synthetic pathways that utilize catalytic processes to enhance yield and reduce production costs. These improvements have made (5-(Benzyloxy)-4,6-dimethylpyridin-3-yl)methanol more accessible for research purposes.

In terms of applications, (5-(Benzyloxy)-4,6-dimethylpyridin-3-yl)methanol has shown potential as an intermediate in the synthesis of complex pharmaceutical compounds. Its ability to undergo various chemical transformations without compromising its structural integrity makes it a valuable building block in medicinal chemistry. For instance, recent studies have demonstrated its use as a precursor for the development of anti-inflammatory agents and antioxidants.

The pharmacological properties of CAS No 57183-08-1 have also been extensively investigated. Preclinical studies suggest that this compound exhibits moderate anti-proliferative activity against certain cancer cell lines, indicating its potential as an anti-cancer agent. Furthermore, its ability to modulate key enzymes involved in inflammatory pathways has positioned it as a candidate for developing novel anti-inflammatory therapies.

From an environmental perspective, researchers have been exploring the biodegradability and ecological impact of (5-(Benzyloxy)-4,6-dimethylpyridin-3-yl)methanol. Initial findings indicate that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in aquatic environments. These insights are crucial for ensuring sustainable practices during its production and use.

In conclusion, (5-(Benzyloxy)-4,6-dimethylpyridin-3-yl)methanol, or CAS No 57183-08-, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, underscores its importance as a valuable tool in modern chemical research.